4-Methoxy-2-(2-nitrophenoxy)-benzoic Acid Methyl Ester

• Molecular Formula: C15H13NO6
• Molecular Weight: 303.27 g/mol
• IUPAC Name: methyl 4-methoxy-2-(2-nitrophenoxy)benzoate
• InChI: InChI=1S/C15H13NO6/c1-20-10-7-8-11(15(17)21-2)14(9-10)22-13-6-4-3-5-12(13)16(18)19/h3-9H,1-2H3
• InChI Key: JKYJDZYNGHLKRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)OC)OC2=CC=CC=C2[N+](=O)[O-]

Description

4-Methoxy-2-(2-nitrophenoxy)-benzoic Acid Methyl Ester is a useful research compound. Its molecular formula is C15H13NO6 and its molecular weight is 303.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2-fluoronitrobenzene (3.978 g, 28.19 mmol), methyl 4-methoxysalicylate (5.131 g, 28.15 mmol), and potassium carbonate (7.800 g, 56.43 mmol) in DMF (30 mL) was warmed to 50° C. overnight. The solvent was removed in vacuo and the residue partitioned between dichloromethane and water. The water was extracted twice more with dichloromethane and the combined organic extracts washed with brine and dried (Na2SO4). The solvent was removed in vacuo to afford the title compound 1-1 as a pale yellow oil.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A solution of 2-methoxycarbonyl-5-methoxyphenol (34.1 g, 0.187 mol), 2-nitrofluorobenzene (19.7 mL, 0.187 mol), and K2CO3 (65 g, 0.467 mol) in DMF (200 mL) was heated at 110° C. for 18 h. The solution was diluted with water (200 mL) and extracted with EtOAc. The EtOAc layer was concentrated to give the crude title compound (57 g)which was used as is for the next step without further purification.